![molecular formula C24H25FN4O2 B2994095 N-(4-fluorobenzyl)-2-(6-(4-methylbenzyl)-4-oxo-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-3(4H)-yl)acetamide CAS No. 1251670-43-5](/img/structure/B2994095.png)
N-(4-fluorobenzyl)-2-(6-(4-methylbenzyl)-4-oxo-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-3(4H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-fluorobenzyl)-2-(6-(4-methylbenzyl)-4-oxo-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C24H25FN4O2 and its molecular weight is 420.488. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Use in HIV Treatment Research
- Metabolism and Disposition Studies: A study by Monteagudo et al. (2007) utilized 19F-nuclear magnetic resonance (NMR) spectroscopy in a drug discovery program focusing on HIV integrase inhibitors. This research involved compounds structurally related to N-(4-fluorobenzyl)-2-(6-(4-methylbenzyl)-4-oxo-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-3(4H)-yl)acetamide, investigating their metabolic fate and excretion balance in rats and dogs. The study provides insight into the use of these compounds in the context of HIV treatment research (Monteagudo et al., 2007).
Development of Antiallergic Agents
- Antiallergic Properties Exploration: Research conducted by Menciu et al. (1999) explored new N-(pyridin-4-yl)-(indol-3-yl)acetamides and propanamides as potential antiallergic agents. This research is significant for understanding the antiallergic potency and potential therapeutic applications of compounds including this compound (Menciu et al., 1999).
Anticancer Agent Research
- Synthesis for Anticancer Activities: Hosamani et al. (2015) described the microwave-assisted synthesis of fluorinated coumarin–pyrimidine hybrids, including derivatives related to this compound. These compounds were evaluated for their anticancer activity against human lung carcinoma and human adenocarcinoma mammary gland cell lines, showing significant cytotoxicity and potential as anticancer agents (Hosamani et al., 2015).
Preclinical Pharmacology Studies
- Pharmacodynamic and Pharmacokinetic Properties: A study by Garner et al. (2015) focused on the preclinical pharmacodynamic and pharmacokinetic properties of 4‐methylbenzyl (3S, 4R)‐3‐fluoro‐4‐[(Pyrimidin‐2‐ylamino) methyl] piperidine‐1‐carboxylate, a compound structurally related to this compound. This research is essential for understanding the pharmaceutical potential and safety profile of such compounds in clinical applications (Garner et al., 2015).
Exploration in Folate Metabolism
- Study of Folylpolyglutamate Synthetase: Rosowsky et al. (1999) conducted a study on rotationally restricted analogues of folates, related to this compound, as potential substrates for folylpolyglutamate synthetase, a key enzyme in folate metabolism. This research adds valuable knowledge to the field of antifolate therapy and its mechanisms (Rosowsky et al., 1999).
Research on Imaging Agents for PET
- Development of Selective Radioligands: Dollé et al. (2008) synthesized a novel series of pyrazolo[1,5-a]pyrimidineacetamides as selective ligands for imaging the translocator protein with positron emission tomography (PET). This research, involving structurally similar compounds to this compound, is pivotal for the development of new imaging agents in neurology and oncology (Dollé et al., 2008).
Properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-2-[6-[(4-methylphenyl)methyl]-4-oxo-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25FN4O2/c1-17-2-4-19(5-3-17)13-28-11-10-22-21(14-28)24(31)29(16-27-22)15-23(30)26-12-18-6-8-20(25)9-7-18/h2-9,16H,10-15H2,1H3,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNSPXWQMOKHZKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2CCC3=C(C2)C(=O)N(C=N3)CC(=O)NCC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.